N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide

• Molecular Formula: C21H16ClFN4O2
• Molecular Weight: 410.8 g/mol
• IUPAC Name: N-[2-(3-chloro-4-methoxyphenyl)-6-methylbenzotriazol-5-yl]-3-fluorobenzamide
• InChI: InChI=1S/C21H16ClFN4O2/c1-12-8-18-19(11-17(12)24-21(28)13-4-3-5-14(23)9-13)26-27(25-18)15-6-7-20(29-2)16(22)10-15/h3-11H,1-2H3,(H,24,28)
• InChI Key: GJILJUCSEXJIKT-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC(=CC=C3)F)C4=CC(=C(C=C4)OC)Cl

Description

N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a benzotriazole-based compound that has been synthesized using various methods and has shown promising results in scientific studies.

Mechanism of Action

The mechanism of action of N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide is not fully understood. However, it is believed to work by generating reactive oxygen species (ROS) upon exposure to light, which can cause damage to cancer cells. It has also been shown to exhibit good electron-accepting properties, which makes it a good candidate for use in organic electronics.
Biochemical and Physiological Effects:
N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide has been shown to have low toxicity and good biocompatibility, which makes it a promising candidate for use in biomedical applications. It has also been shown to exhibit good thermal stability and solubility, which makes it a good candidate for use in organic electronics.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide is its low toxicity and good biocompatibility, which makes it a good candidate for use in biomedical applications. However, one of the limitations of this compound is its relatively high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide. One of the main areas of research is in the field of photodynamic therapy, where this compound can be further studied for its potential applications in cancer treatment. Another area of research is in the field of organic electronics, where this compound can be further studied for its potential applications in organic solar cells and light-emitting diodes. Additionally, further research can be done to optimize the synthesis method of this compound to reduce its cost and improve its scalability.

Synthesis Methods

The synthesis of N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide has been achieved using several methods. One of the most commonly used methods involves the reaction of 3-chloro-4-methoxyaniline with 2-amino-5-fluorobenzotrifluoride in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 6-methyl-1,2,3-benzotriazole-5-carboxylic acid to obtain the final product.

Scientific Research Applications

N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-fluorobenzamide has been extensively studied for its potential applications in various fields. It has shown promising results in the field of photodynamic therapy, where it can be used as a photosensitizer to selectively target cancer cells. It has also been studied for its potential applications in the field of organic electronics, where it can be used as a hole-transport material in organic solar cells and light-emitting diodes.